Cas no 2640863-97-2 (3-4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl-1,2-benzothiazole-1,1-dione)

• Product Name: 3-4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl-1,2-benzothiazole-1,1-dione
• CAS No: 2640863-97-2
• MF: C₂₁H₂₅N₅O₂S
• MW: 411.52050280571
• CID: 5316055
• PubChem ID: 155798941
• Update Time: 2025-05-30

3-4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl-1,2-benzothiazole-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-1lambda,2-benzothiazole-1,1-dione
• 2640863-97-2
• 3-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-1??,2-benzothiazole-1,1-dione
• AKOS040729523
• F6788-1242
• 3-4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl-1,2-benzothiazole-1,1-dione

• Inchi： 1S/C21H25N5O2S/c1-3-16-14(2)22-19(15-8-9-15)23-20(16)25-10-12-26(13-11-25)21-17-6-4-5-7-18(17)29(27,28)24-21/h4-7,15H,3,8-13H2,1-2H3
• InChI Key： ZVZJINSHXCMBAC-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=N1)N1CCN(C2=C(CC)C(C)=NC(C3CC3)=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 411.17289623g/mol
• Monoisotopic Mass: 411.17289623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.1Ų

Additional information on 3-4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl-1,2-benzothiazole-1,1-dione

Introduction to 3-4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl-1,2-benzothiazole-1,1-dione (CAS No. 2640863-97-2) and Its Emerging Applications in Chemical Biology and Medicine

3-4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl-1,2-benzothiazole-1,1-dione (CAS No. 2640863-97-2) is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique pharmacophoric features. This compound belongs to the benzothiazole and pyrimidine classes, which are well-documented for their broad spectrum of biological activities. The presence of a piperazine moiety further enhances its potential as a pharmacological agent by contributing to favorable pharmacokinetic properties such as solubility and metabolic stability.

The molecular framework of 3-4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl-1,2-benzothiazole-1,1-dione incorporates several key functional groups that make it a promising candidate for drug discovery. The benzothiazole core is known for its role in various bioactivities, including antimicrobial, anti-inflammatory, and anticancer effects. Additionally, the pyrimidine ring contributes to interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with biological targets with higher precision. Studies have suggested that the piperazine group may facilitate favorable interactions with protein kinases and other enzymes involved in signal transduction pathways. This has opened up avenues for exploring its potential in the development of therapeutic agents targeting diseases such as cancer and neurological disorders.

The synthesis of 3-(4-(2-cyclopropyl-pyrimidin-N(4)-(N(1),N(1)-dimethylpiperazine)-4-carboxamido)phenyl)-2-hydroxybenzamide (a derivative closely related to the parent compound) has been reported in several patents, highlighting its significance in medicinal chemistry. The synthesis typically involves multi-step reactions that require careful optimization to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrimidine-piperazine bridge efficiently.

In vitro studies have demonstrated promising bioactivities of derivatives of 3-(4-(2-cyclopropyl-pyrimidin-N(4)-(N(1),N(1)-dimethylpiperazine)-4-carboxamido)phenyl)-2-hydroxybenzamide, including inhibition of specific kinases and modulation of ion channels. These findings align with the growing interest in kinase inhibitors as therapeutic agents for various diseases. The benzothiazole moiety has been shown to enhance binding affinity through hydrogen bonding and hydrophobic interactions with target proteins.

The pharmacokinetic profile of 3-(4-(2-cyclopropyl-pyrimidin-N(4)-(N(1),N(1)-dimethylpiperazine)-4-carboxamido)phenyl)-2-hydroxybenzamide has been evaluated using preclinical models, revealing favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for determining the potential clinical efficacy and safety of the compound. Further studies are ongoing to optimize its pharmacokinetic profile through structural modifications.

One of the most exciting aspects of this compound is its potential in combination therapy. The dual functionality provided by the benzothiazole and pyrimidine moieties allows for simultaneous interaction with multiple targets, which could lead to synergistic effects in treating complex diseases. For instance, combination therapy involving kinase inhibitors and anti-inflammatory agents has shown promise in preclinical trials for cancer treatment.

The development of novel drug candidates like 3-(4-(2-cyclopropyl-pyrimidin-N(4)-(N(1),N(1)-dimethylpiperazine)-4-carboxamido)phenyl)-2-hydroxybenzamide relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. High-throughput screening (HTS) techniques have been instrumental in identifying hit compounds that exhibit desirable bioactivities. Once hits are identified, medicinal chemists employ structure-based drug design strategies to optimize their potency and selectivity.

The role of computational tools such as molecular dynamics simulations and quantum mechanical calculations cannot be overstated in modern drug discovery. These tools allow researchers to predict how a compound will behave within a biological system at an atomic level. This level of detail is essential for understanding mechanisms of action and designing compounds that are more likely to succeed in clinical trials.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. Targeting novel pathways and utilizing innovative chemical entities like 3-(4-(2-cyclopropyl-pyrimidin-N(4)-(N(1),N(1)-dimethylpiperazine)-4-carboxamido)phenyl)-2-hydroxybenzamide represents a forward-thinking strategy for addressing unmet medical needs. The integration of traditional medicinal chemistry principles with cutting-edge technologies ensures that we remain at the forefront of therapeutic innovation.

In conclusion,3-(4-(2-cyclopropyl-pyrimidin-N(4)-(N(1),N(1)-dimethylpiperazine)-4-carboxamido)phenyl)-2-hydroxybenzamide (and its derivatives) exemplifies the potential of structurally complex organic compounds in addressing complex diseases through targeted therapy. Ongoing research efforts aim to elucidate their mechanisms of action further and translate preclinical findings into clinical applications that benefit patients worldwide.